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Abstract
These application notes provide detailed protocols for the preparation of stock solutions of

M8891 (CAS 1464842-09-8), a potent and reversible inhibitor of Methionine Aminopeptidase-2

(MetAP-2).[1][2][3][4] Accurate preparation of stock solutions is critical for ensuring

reproducible and reliable results in preclinical studies investigating the antiangiogenic and

antitumoral activities of M8891.[1][5][6][7] This document outlines the necessary materials,

step-by-step procedures for creating stock solutions for both in vitro and in vivo applications,

and recommended storage conditions. Additionally, it summarizes the key chemical and

biological properties of M8891 and provides a diagram of its mechanism of action.

Introduction
M8891 is an orally bioavailable small molecule that selectively inhibits MetAP-2, an enzyme

crucial for the maturation of new proteins.[1][4][8] By inhibiting MetAP-2, M8891 impairs protein

synthesis, which in turn suppresses the proliferation of endothelial cells, a key process in

angiogenesis (the formation of new blood vessels).[1][5] Tumors rely on angiogenesis for

growth and metastasis, making MetAP-2 an attractive target for cancer therapy.[3][5] Preclinical

studies have demonstrated the antiangiogenic and antitumor efficacy of M8891, both as a

monotherapy and in combination with other agents.[1][3][6] The protocols detailed below will

guide researchers in preparing M8891 for laboratory use.
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M8891: Chemical and Biological Properties
A summary of the key quantitative data for M8891 is presented in the table below for easy

reference.

Property Value Reference

Molecular Weight 385.37 g/mol [9]

CAS Number 1464842-09-8 [2]

Purity >98% [9]

Appearance Solid powder [9]

IC₅₀ (MetAP-2) 54 nM [2]

Kᵢ (MetAP-2) 4.33 nM [2]

IC₅₀ (MetAP-1) >10 µM [2]

IC₅₀ (HUVEC proliferation) 20 nM [2]

Experimental Protocols
Preparing a 10 mM DMSO Stock Solution for In Vitro Use
This protocol is suitable for preparing a concentrated stock solution of M8891 for use in cell-

based assays.

Materials:

M8891 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes
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Procedure:

Weighing: Accurately weigh out the desired amount of M8891 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.85 mg of M8891.

Dissolution: Add the appropriate volume of DMSO to the M8891 powder. For a 10 mM

solution, add 1 mL of DMSO for every 3.85 mg of M8891.

Mixing: Vortex the solution thoroughly until the M8891 is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.[10]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[2][10] Protect from light.[2][10]

Preparing a Dosing Solution for In Vivo Use
This protocol provides two options for formulating M8891 for oral administration in animal

models.

Materials:

M8891 powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl) or Corn oil

Sterile tubes

Vortex mixer

Protocol Option 1: PEG300/Tween-80/Saline Formulation[2]
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Prepare a concentrated DMSO stock: Prepare a 20.8 mg/mL stock solution of M8891 in

DMSO.

Formulation: To prepare a 1 mL working solution, add 100 µL of the 20.8 mg/mL DMSO stock

solution to 400 µL of PEG300.

Mix thoroughly: Vortex the mixture until it is homogeneous.

Add Tween-80: Add 50 µL of Tween-80 and mix again.

Final dilution: Add 450 µL of saline to bring the final volume to 1 mL. The final concentration

will be 2.08 mg/mL.

Use: This formulation yields a clear solution.

Protocol Option 2: Corn Oil Formulation[2]

Prepare a concentrated DMSO stock: Prepare a 20.8 mg/mL stock solution of M8891 in

DMSO.

Formulation: To prepare a 1 mL working solution, add 100 µL of the 20.8 mg/mL DMSO stock

solution to 900 µL of corn oil.

Mix thoroughly: Vortex the mixture until it is homogeneous. The final concentration will be

2.08 mg/mL.

Use: This formulation also yields a clear solution.

Note on In Vivo Formulations: If the continuous dosing period exceeds half a month, the

suitability of these protocols should be carefully considered.[2]

M8891 Signaling Pathway and Experimental
Workflow
The following diagrams illustrate the mechanism of action of M8891 and the workflow for

preparing a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/publication/337285256_Identification_of_Methionine_Aminopeptidase-2_MetAP-2_Inhibitor_M8891_A_Clinical_Compound_for_the_Treatment_of_Cancer
https://www.medchemexpress.com/m8891.html
https://aacrjournals.org/cancerres/article/79/13_Supplement/3075/635143/Abstract-3075-Antitumor-activity-of-M8891-a-potent
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.9b01070
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/methionine-aminopeptidase-2-inhibitor-m8891
https://pmc.ncbi.nlm.nih.gov/articles/PMC10831447/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10831447/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10831447/
https://pubmed.ncbi.nlm.nih.gov/37940144/
https://pubmed.ncbi.nlm.nih.gov/37940144/
https://pubmed.ncbi.nlm.nih.gov/37940144/
https://pubmed.ncbi.nlm.nih.gov/31725285/
https://pubmed.ncbi.nlm.nih.gov/31725285/
https://www.medkoo.com/products/31400
https://www.medchemexpress.com/r-m8891.html
https://www.benchchem.com/product/b608796#preparing-m8891-stock-solution-for-experiments
https://www.benchchem.com/product/b608796#preparing-m8891-stock-solution-for-experiments
https://www.benchchem.com/product/b608796#preparing-m8891-stock-solution-for-experiments
https://www.benchchem.com/product/b608796#preparing-m8891-stock-solution-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

